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Compound of Interest

Compound Name: BMS-986251

Cat. No.: B10860199

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of BMS-986251, a potent RORyt inverse agonist. By adhering to
these procedural, step-by-step instructions, you can minimize risks and ensure the integrity of
your research.

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for BMS-986251 is not publicly available, based on
standard laboratory procedures for similar chemical compounds and information from its
synthesis, the following precautions are crucial. BMS-986251 is a solid, and like any fine
chemical, it should be handled with care to avoid dust formation and exposure.

Engineering Controls:
o Work with BMS-986251 should be conducted in a well-ventilated area.

e The use of a chemical fume hood is highly recommended for all procedures involving the
handling of the solid compound or solutions.

» During certain synthesis steps of similar compounds, in situ gas generation (such as carbon
monoxide) has been noted, necessitating the use of an exhaust-connected reactor and CO
sensors.[1] Researchers should be aware of the potential for off-gassing in their specific
experimental setups.
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Personal Protective Equipment (PPE): A risk assessment should always be conducted to

determine the appropriate level of PPE. The following table summarizes recommended PPE for

various handling scenarios.

Scenario

Required PPE

Additional
Recommendations

Receiving and Unpacking

- Safety glasses with side

shields- Nitrile gloves

- Inspect container for damage

before handling.

Weighing and Aliquoting
(Solid)

- Safety glasses with side

shields or goggles- Nitrile

gloves- Lab coat- N95 or P1

dust mask

- Perform in a chemical fume
hood or ventilated balance
enclosure to minimize dust

inhalation.[2]

Solution Preparation and

Handling

- Safety glasses with side
shields or goggles- Nitrile

gloves- Lab coat

- Handle solutions in a
chemical fume hood.- Avoid

splashing.

Experimental Use

- Safety glasses with side
shields or goggles- Nitrile

gloves- Lab coat

- Follow specific protocols for
your experiment.- Be aware of
potential reactions with other

reagents.

Spill Cleanup (Solid)

- Safety glasses with side

shields or goggles- Nitrile

gloves- Lab coat- N95 or P1

dust mask

- See Spill Management

Workflow below.

Waste Disposal

- Safety glasses with side
shields or goggles- Nitrile

gloves- Lab coat

- Dispose of as chemical waste
according to local, state, and

federal regulations.

Operational and Disposal Plans

Receiving and Storage:

» Upon receipt, inspect the container for any signs of damage.

o Store BMS-986251 in a tightly sealed container in a cool, dry, and well-ventilated area.
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» Keep away from strong oxidizing agents and strong acids.[2]

Handling and Use:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Change contaminated clothing immediately.
Waste Disposal:

o Dispose of unused BMS-986251 and any contaminated materials as hazardous chemical
waste.

» Follow all applicable local, state, and federal regulations for chemical waste disposal. Do not
allow the product to enter drains.

Emergency Procedures
First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o Skin Contact: In case of skin contact, wash off immediately with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: In case of eye contact, flush eyes with plenty of water for at least 15 minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention.

¢ Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.

Spill Management: In the event of a spill, follow the workflow outlined below.
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Caption: Workflow for handling a chemical spill.

By implementing these safety protocols and operational plans, researchers can create a secure
environment for the handling of BMS-986251, fostering a culture of safety and enabling the
pursuit of scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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